BENGHE Foundational & Exploratory

Check Availability & Pricing

(4-(Methoxymethyl)cyclohexyl)methanol)
molecular structure and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

(4-
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Cat. No.: B150718

An In-depth Technical Guide to (4-
(Methoxymethyl)cyclohexyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4-(Methoxymethyl)cyclohexyl)methanol, with the molecular formula C9H1802, is a
disubstituted cyclohexane derivative. This document provides a comprehensive overview of its
molecular structure, chemical formula, and physical properties. A detailed, plausible
experimental protocol for its synthesis via the reduction of a carboxylate precursor is presented,
alongside a discussion of its expected spectroscopic characteristics for analytical identification.
Safety and handling information is also included. This guide is intended to serve as a valuable
resource for professionals in research and development who are interested in the synthesis
and application of this bifunctional molecule.

Molecular Structure and Properties

(4-(Methoxymethyl)cyclohexyl)methanol is a saturated alicyclic alcohol containing both a
primary alcohol and a methyl ether functional group. The cyclohexane ring can exist in both cis
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and trans isomeric forms, depending on the relative orientation of the methoxymethyl and
hydroxymethyl substituents.

Molecular Formula: C9H1802

CAS Number: 98955-27-2

Stereoisomerism

The 1,4-disubstituted cyclohexane ring gives rise to cis and trans diastereomers. In the cis
isomer, both the methoxymethyl and hydroxymethyl groups are on the same face of the ring
(either both axial or both equatorial in the chair conformation). In the trans isomer, the
substituents are on opposite faces (one axial and one equatorial). The relative stability of the
conformers and the isomeric ratio can influence the physical properties and reactivity of the
compound.

Physical and Chemical Properties

A summary of the available and estimated physical and chemical properties of (4-
(Methoxymethyl)cyclohexyl)methanol is provided in Table 1.

Property Value Reference
Molecular Weight 158.24 g/mol [1]
Appearance Liquid

Boiling Point 239.3 £ 8.0 °C at 760 mmHg

Density 0.9+£0.1 g/cm3

Purity (typical) >98% [1]

Synthesis and Experimental Protocols

While a specific, published synthesis protocol for (4-(Methoxymethyl)cyclohexyl)methanol is
not readily available in the literature, a highly plausible and effective method is the reduction of
the corresponding ester, ethyl 4-(methoxymethyl)cyclohexanecarboxylate. This transformation
is reliably achieved using a strong reducing agent such as lithium aluminum hydride (LiAIH4).
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Proposed Synthesis Pathway

The proposed synthesis involves the reduction of the ester functionality to a primary alcohol.
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Proposed Synthesis of (4-(Methoxymethyl)cyclohexyl)methanol

Step 1: Reduction

(Ethyl 4—(methoxymethyl)cyclohexanecarboxylate)

1. LiAIH4, THF
. H20 quench

G4—(Methoxymethyl)cyclohexyl)methanoD
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Synthesis and Purification

(Ethyl 4-(methoxymethyl)cyclohexanecarboxylata

(Reduction with LiAIH4)

Aqueous Workup and Extraction

i

Distillation or Chromatography

i

Pure (4-(Methoxymethyl)cyclohexyl)methanol

é/ﬁlalytical Characterizatio
v
(1H and 13C NMR Spectroscopy) (FTIR Spectroscopy) (GC-MS for Purity and Isomer Ratio)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(4-(Methoxymethyl)cyclohexyl)methanol) molecular
structure and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150718#4-methoxymethyl-cyclohexyl-methanol-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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